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Compound of Interest

Compound Name:
1-[(3-Chloro-4-

fluorophenyl)methyl]piperazine

CAS No.: 869947-16-0

Cat. No.: B3057988 Get Quote

Executive Safety Summary
Substance Class: Halogenated Benzylpiperazine Derivative Primary Hazards: Acute Toxicity

(Oral), Severe Eye/Skin Irritation, Aquatic Toxicity (Long-term).[1] Disposal

Category:Halogenated Organic Waste (Strict Incineration Required).

This guide provides an operational framework for the safe containment, classification, and

disposal of 1-[(3-Chloro-4-fluorophenyl)methyl]piperazine. Due to the presence of both

chlorine and fluorine substituents on the aromatic ring, this compound requires specific

segregation from standard organic waste streams to prevent the formation of hazardous

byproducts (e.g., dioxins, HF) during thermal destruction.

Hazard Characterization & PPE
Before handling waste, operators must verify the chemical state. This compound acts as a

base and a halogenated toxicant.
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Parameter Specification Operational Implication

Physical State
Solid (Powder/Crystals) or

Solution

Solids require double-bagging;

liquids require chemically

resistant HDPE/Glass

containers.

UN Transport ID
UN 2811 (Toxic solid, organic,

n.o.s.)

Labeling must explicitly state

"Toxic" and "Halogenated".

Incompatibilities
Strong Oxidizers, Acids, Acid

Chlorides

DO NOT mix with bleach

(hypochlorites) or nitric acid.

Risk of exothermic reaction or

chloramine formation.

Environmental Aquatic Chronic 1

ZERO TOLERANCE for drain

disposal. All rinsate must be

collected.

Mandatory PPE:

Respiratory: N95 or P100 respirator (if handling solids/dust).

Skin: Nitrile gloves (double-gloving recommended for solutions >10mM).

Eyes: Chemical splash goggles (Face shield if pouring large volumes).

Pre-Disposal Segregation Strategy
Effective disposal relies on upstream segregation. The presence of the Fluorine (F) atom

mandates high-temperature incineration, which is distinct from standard fuel-blending waste

streams.

The "Halogen Rule"
Even if dissolved in a non-halogenated solvent (e.g., Methanol), the presence of 1-[(3-Chloro-
4-fluorophenyl)methyl]piperazine renders the entire mixture as Halogenated Waste.
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Stream A (Solid Waste): Pure substance, contaminated weighing boats, gloves, and paper

towels.

Stream B (Liquid Waste): Mother liquors, reaction mixtures, and initial rinsates.

Stream C (Trace): Final wash water (check local regulations; usually collected if >0.1%

concentration).

Operational Disposal Workflow
The following diagram outlines the decision logic for processing waste containing this

compound.
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Waste Generation:
1-[(3-Chloro-4-fluorophenyl)methyl]piperazine

Determine Physical State

Solid Waste
(Powder, contaminated consumables)

Solid

Liquid Waste
(Solutions, Mother Liquor)

Liquid

Double Bag in
Heavy Duty Polyethylene

Label: UN 2811
'Toxic Solid, Organic, N.O.S.'

(Contains Halogens)

Satellite Accumulation Area
(Secondary Containment)

Is Solvent Halogenated?

Stream: Halogenated Solvents
(High Temp Incineration)

Yes (e.g., DCM)

Stream: Non-Halogenated Solvents
(Contaminated with Halogens)

No (e.g., MeOH)

Label: 'Flammable/Toxic Waste'
Warning: Contains Fluorinated Organics

Re-classify as Halo
due to solute

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for segregating and packaging piperazine-derivative waste. Note that

liquid waste is defaulted to halogenated streams to ensure proper thermal destruction.

Detailed Procedures
A. Solid Waste Handling

Containment: Place waste in a clear, 6-mil polyethylene bag. Twist and tape the neck.

Secondary Containment: Place the first bag inside a second bag (double-bagging).

Labeling: Affix a hazardous waste tag.

Constituents: "1-[(3-Chloro-4-fluorophenyl)methyl]piperazine"

Hazard Checkboxes: Toxic, Irritant.

Storage: Store in a closed drum designated for "Toxic Solids."

B. Liquid Waste Handling

Compatibility Check: Ensure the waste container is compatible with the solvent (e.g., LDPE

for aqueous/methanol, Glass/Teflon for halogenated solvents).

pH Check: As a piperazine derivative, the solution is likely basic. Do not add to acid waste

streams without controlled neutralization, as this may generate heat.

Pouring: Use a funnel to prevent drips.

Labeling: Even if the solvent is Methanol (Non-halogenated), you must mark the container as

"Contains Halogens" so the waste vendor knows to incinerate it rather than fuel-blend it.

Spill Response Protocol (SWIMS)
In the event of a spill, execute the SWIMS protocol immediately.

Stop the leak: If safe, upright the container.

Warn others: Evacuate the immediate area.
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Isolate the area: Close lab doors; post signage.

Monitor: Assess fumes/dust.[2][3][4][5][6] If dust is airborne, wait for it to settle or wear a

respirator.

Stay or Cleanup:

Cleanup Steps for Solid Spills:

Do not dry sweep. This generates toxic dust.

Cover the spill with wet paper towels (dampened with water) or use a HEPA-filtered vacuum

dedicated to hazardous materials.

Scoop the damp material into a waste container.

Wipe the surface with a dilute weak acid (e.g., 5% Acetic Acid or Citric Acid) to neutralize the

amine residue, followed by a water rinse.

Dispose of all cleanup materials as Solid Hazardous Waste (see Section 3A).

Regulatory & Technical Reference
Key Identification Data for Documentation:

Registry Identifier Notes

Proper Shipping Name Toxic solid, organic, n.o.s.[3] Use for manifest descriptions.

UN Number 2811

RCRA Code (USA)
D002 (if pH > 12.5), D022 (if

Chloroform present)

If pure, verify against "P" or "U"

lists; usually treated as

characteristic waste.

Waste Class Halogenated Organic
Requires destruction of C-F/C-

Cl bonds.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.carlroth.com/medias/SDB-279Y-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwODh8YXBwbGljYXRpb24vcGRmfGFHWmlMMmhsWkM4NU1UZzBOamsxTVRVMk56WTJMMU5FUWw4eU56bFpYMGRDWDBWT0xuQmtaZ3w2MGEwMGY3MjdkMDMxNGMxZjMzMTA4MTFiMmRkNTNlYjJjNjRiZGI0MTQ0Y2I1Yjg0ZjczMGVkMmEzNWMxMjVi
https://cdn.caymanchem.com/cdn/msds/13949m.pdf
https://www.cdhfinechemical.com/images/product/msds/37_920499441_1-(4-FLUOROPHENYL)PIPERAZINE-CASNO-2252-63-3-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://cdn.caymanchem.com/cdn/msds/13949m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cayman Chemical. (2026).[3] Safety Data Sheet: 1-(3-Chlorophenyl)piperazine

(hydrochloride).[3][7] Retrieved from

Sigma-Aldrich. (2025). Safety Data Sheet: 1-(3-Chlorophenyl)piperazine hydrochloride.[3][7]

Retrieved from

U.S. Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from

Ossila. (2023).[1] Safety Data Sheet: 1-Bis(4-fluorophenyl)methyl piperazine.[1] Retrieved

from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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